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Compound of Interest

Compound Name: Cyclo(prolyltyrosyl)

Cat. No.: B1200176

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Cyclo(prolyltyrosyl), a diketopiperazine with known biological activity. Researchers, scientists,
and drug development professionals must adhere to these procedural guidelines to ensure
laboratory safety and environmental protection. Cyclo(prolyltyrosyl) is recognized for its
antibacterial, phytotoxic, and cytotoxic properties, necessitating its handling as a hazardous
chemical waste.

Summary of Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of
Cyclo(prolyltyrosyl) is fundamental for safe handling and disposal. The following table
summarizes key quantitative data.
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Property Value

CAS Number 4549-02-4
Molecular Formula C14H16N203
Molecular Weight 260.29 g/mol [1]
Appearance Solid

Soluble in Dimethylformamide (DMF), Dimethyl

Solubilit
Y sulfoxide (DMSO), Ethanol, and Methanol.

Hazard Identification and Safety Precautions

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Cyclo(prolyltyrosyl) is classified with the following hazards[1]:

Toxic if swallowed

Toxic in contact with skin

Toxic if inhaled

May cause damage to organs

Given these significant health risks, all handling and disposal procedures must be conducted
with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and
chemical-resistant gloves. All work with solid Cyclo(prolyltyrosyl) or solutions containing it
should be performed in a certified chemical fume hood to prevent inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of Cyclo(prolyltyrosyl) must be carried out in compliance with all local, state,
and federal regulations. Never dispose of this compound down the drain or in the regular trash.

1. Waste ldentification and Segregation:
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All materials contaminated with Cyclo(prolyltyrosyl), including unused solid compound,
solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be classified as
hazardous chemical waste.

Segregate Cyclo(prolyltyrosyl) waste from other chemical waste streams to prevent
potential reactions.

. Waste Collection and Containment:

Solid Waste: Collect solid Cyclo(prolyltyrosyl) and contaminated materials in a clearly
labeled, sealable, and chemically compatible container. The label should include "Hazardous
Waste," "Cyclo(prolyltyrosyl),” and the associated hazard pictograms (e.g., skull and
crossbones, health hazard).

Liguid Waste: Collect solutions containing Cyclo(prolyltyrosyl) in a sealed, leak-proof, and
appropriately labeled waste container. Ensure the container material is compatible with the
solvents used.

. Decontamination of Labware:

All non-disposable labware that has come into contact with Cyclo(prolyltyrosyl) must be
thoroughly decontaminated.

Triple-rinse the labware with a suitable solvent (e.g., ethanol or another solvent in which
Cyclo(prolyltyrosyl) is soluble).

Collect the rinsate as hazardous liquid waste.

After triple-rinsing, the labware can be washed according to standard laboratory procedures.

. Storage and Final Disposal:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste. EHS will ensure that the waste is
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transported to a licensed hazardous waste disposal facility.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Cyclo(prolyltyrosyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cyclo(L-Pro-L-Tyr) | C14H16N203 | CID 119404 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Proper Disposal of Cyclo(prolyltyrosyl): A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200176#cyclo-prolyltyrosyl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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